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Compound of Interest

Compound Name: alpha-Fenchol

Cat. No.: B1199718

For Researchers, Scientists, and Drug Development Professionals

Introduction to a-Fenchol in Fragrance

Alpha-Fenchol is a monoterpenoid alcohol that is a significant component in the fragrance
industry, valued for its characteristic aroma profile. It exists as different isomers, primarily (+)-a-
Fenchol and (-)-a-Fenchol, each contributing unique scent nuances. Its fresh, camphoraceous,
and woody notes make it a versatile ingredient in a wide array of fragrance applications, from
fine perfumes to personal care and household products. Beyond its scent, a-Fenchol's stability
and blending capabilities are key to its utility.

Physicochemical and Olfactory Properties of a-
Fenchol

A comprehensive understanding of a-Fenchol's properties is crucial for its effective application
in fragrance formulations.
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Property Value Source
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]
Colorless to pale yellow liquid
Appearance ) ] [1]
or crystalline solid
Boiling Point 201-203°C [1]
Flash Point 73.89 °C (Closed Cup) [2]

Vapor Pressure

0.069 mmHg @ 25°C

(estimated)

[2]

Soluble in alcohol; Insoluble in

Solubility [1][2]
water
Camphoraceous, woody,

Odor Type earthy, with pine and lemon [2]
nuances

Odor Strength Medium [2]

Substantivity on blotter

Approximately 12 hours

[2]

Isomer-Specific Scent Profiles:

Isomer

Scent Description

(+)-a-Fenchol

Fresh, woody, and slightly floral aroma.[1]

(-)-a-Fenchol

Earthy, woody, clean, cooling, camphoraceous,

with piney, eucalyptus, green, herbal, and minty

nuances.[3]

Applications in Fragrance Compositions

Alpha-Fenchol is utilized in various fragrance applications for its unique scent profile and

functional properties.
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Recommended Usage

Application Function & Notes
Levels
Lends a fresh, woody, and
camphoraceous character.
) Blends well with citrus Up to 8% in the fragrance
Fine Fragrances : .
(especially lemon and lime), concentrate.[3]
herbal, and floral notes to
provide lift and diffusion.
Provides a clean and Varies by product type,

Personal Care Products ) N ) ]
] refreshing scent. Good stability  typically in the lower range of
(Lotions, Soaps, Shampoos) ) ] o )
in many toiletry applications.[2]  fragrance concentration.

Contributes to a fresh and
Household Products clean aroma. Good stability in )
] o ] Formulation dependent.
(Detergents, Fabric Softeners) liquid detergents, fabric

softeners, and soaps.[2]

Air Care (Candles, Air Imparts a natural, outdoor-like As needed to achieve desired

Fresheners) freshness. scent profile.

Experimental Protocols

The following are detailed protocols for the sensory and analytical evaluation of a-Fenchol in
fragrance applications.

Sensory Evaluation: Odor Threshold Determination via
Triangle Test

This protocol outlines the determination of the odor detection threshold of a-Fenchol in a
neutral solvent using the triangle test methodology.[4][5][6]

Objective: To determine the lowest concentration of a-Fenchol that can be reliably detected by

a sensory panel.

Materials:
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o a-Fenchol (high purity)

e Odorless solvent (e.qg., dipropylene glycol or ethanol)

e Glass vials with PTFE-lined caps

o Graduated pipettes

e Odor-free smelling strips

e Sensory evaluation booths with controlled ventilation and lighting
Procedure:

o Panelist Selection: Recruit a panel of at least 15-20 individuals screened for their olfactory
acuity.

e Sample Preparation:
o Prepare a stock solution of a-Fenchol in the chosen solvent (e.g., 1% w/w).

o Create a series of dilutions from the stock solution in logarithmic steps (e.g., 0.1%, 0.01%,
0.001%, etc.).

o Triangle Test Setup:

o For each concentration level, present three samples to each panelist: two will be the blank
solvent, and one will contain the a-Fenchol dilution.

o The position of the odd sample should be randomized for each panelist and each
concentration.

o Dip smelling strips into each vial for a standardized amount of time (e.g., 2 seconds) and
present them to the panelists.

o Evaluation:
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o Panelists are instructed to smell each of the three strips and identify the one that smells
different.

o A forced-choice method is used; panelists must choose one strip.
o Data Analysis:
o Record the number of correct identifications at each concentration level.

o The detection threshold is typically defined as the concentration at which 50% of the panel
can correctly identify the odd sample above chance (which is 33.3% for a triangle test).
Statistical analysis (e.g., using binomial distribution) should be used to determine the
significance of the results.
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Workflow for Odor Threshold Determination

Panelist Screening & Selection

:

Preparation of a-Fenchol Dilutions

i

Triangle Test Presentation
(2 Blanks, 1 Sample)

i

Panelist Evaluation
(Forced Choice)

y

Data Collection & Statistical Analysis

y

Determination of Odor Threshold

Click to download full resolution via product page

Caption: Workflow for Odor Threshold Determination.

Analytical Evaluation: Stability in a Consumer Product
Base (Lotion)
This protocol describes a method for assessing the stability of a-Fenchol in a lotion base over

time using headspace gas chromatography-mass spectrometry (HS-GC-MS).[7][8]

Objective: To quantify the concentration of a-Fenchol in the headspace above a lotion sample
at various time points under accelerated aging conditions.
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Materials:

ao-Fenchol

o Unfragranced lotion base

o Glass headspace vials (e.g., 20 mL) with magnetic crimp caps and PTFE/silicone septa

 Incubator or oven capable of maintaining 40°C

e Headspace autosampler

o Gas chromatograph coupled with a mass spectrometer (GC-MS)

o SPME fiber (e.g., PDMS/DVB) for headspace extraction (optional, if direct headspace is not
used)

Procedure:

e Sample Preparation:

o Accurately weigh a known amount of a-Fenchol and thoroughly mix it into a known weight
of the unfragranced lotion base to achieve a target concentration (e.g., 0.5% w/w).

o Accurately weigh a consistent amount of the fragranced lotion (e.g., 1.0 g) into each
headspace vial.

o Prepare multiple vials for each time point to be tested.

o Seal the vials with crimp caps.

o Accelerated Aging:

o Place the prepared vials in an incubator at a constant temperature (e.g., 40°C).

o Remove a set of vials for analysis at predetermined time intervals (e.g., 0, 1, 2, 4, 8, and
12 weeks).

e HS-GC-MS Analysis:
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o Headspace Incubation: Equilibrate the vial at a specific temperature (e.g., 80°C) for a set
time (e.g., 15 minutes) in the headspace autosampler.

o Injection: Automatically inject a known volume of the headspace gas into the GC.
o GC Separation:
» Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 pm).

= Oven Program: Start at a low temperature (e.g., 50°C), hold for 1-2 minutes, then ramp
at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 250°C) and hold.

= Carrier Gas: Helium at a constant flow rate.
o MS Detection:

» Operate the mass spectrometer in scan mode to identify a-Fenchol and any potential
degradation products.

» Use selected ion monitoring (SIM) mode for accurate quantification of the a-Fenchol
peak.

o Data Analysis:
o Integrate the peak area of a-Fenchol at each time point.

o Create a stability curve by plotting the peak area (or concentration, if calibrated) of a-
Fenchol against time.

o Assess the percentage loss of a-Fenchol over the study period.
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Workflow for a-Fenchol Stability Testing in Lotion
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Caption: Workflow for a-Fenchol Stability Testing.

Olfactory Signaling Pathway

The perception of a-Fenchol, like other odorants, is initiated by its interaction with olfactory
receptors (ORSs) located on the cilia of olfactory sensory neurons in the nasal epithelium. While
the specific OR that binds to a-Fenchol has not been definitively identified, the general
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signaling cascade is well-understood. It is likely that the camphoraceous scent of a-Fenchol is
recognized by a combination of ORs rather than a single specific receptor.[9]

Generalized Olfactory Signaling Pathway for a-Fenchol

Olfactory Sensory Neuron

a-Fenchol (Odorant)

Olfactory Receptor (OR)

(G-protein coupled receptor)

G-protein (Gaolf) Activation

‘

Adenylate Cyclase Il Activation

‘

ATP to cAMP Conversion

‘

cAMP-gated lon Channel Opening

‘

Ca2* and Na™* Influx

‘

Membrane Depolarization

‘

Action Potential Generation

4
Signal Transmission to Olfactory Bulb
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Caption: Generalized Olfactory Signaling Pathway.

This diagram illustrates a plausible pathway for the perception of a-Fenchol. The binding of a-
Fenchol to an olfactory receptor initiates a cascade that results in the generation of an
electrical signal, which is then transmitted to the brain for processing.

Conclusion

Alpha-Fenchol is a valuable and versatile ingredient in the fragrance industry. Its distinct scent
profile, good stability, and compatibility with other fragrance materials ensure its continued use
in a wide range of scented products. The application notes and protocols provided here offer a
framework for the systematic evaluation and utilization of a-Fenchol, enabling researchers and
perfumers to optimize its performance in fragrance creations. Further research into the specific
olfactory receptors that bind to a-Fenchol could provide deeper insights into the molecular
basis of its unique aroma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: a-Fenchol in the
Fragrance Industry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199718#alpha-fenchol-applications-in-the-
fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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